Cas no 898464-55-6 (N-benzyl-2-oxo-N-(propan-2-yl)-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-triene-7-sulfonamide)

• Product Name: N-benzyl-2-oxo-N-(propan-2-yl)-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-triene-7-sulfonamide
• CAS No: 898464-55-6
• MF: C₂₂H₂₆N₂O₃S
• MW: 398.518444538116
• CID: 5485705
• Update Time: 2025-10-20

N-benzyl-2-oxo-N-(propan-2-yl)-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-triene-7-sulfonamide Chemical and Physical Properties

Names and Identifiers

• ZOIJVFKEIWSGEY-UHFFFAOYSA-N
• N-benzyl-2-oxo-N-(propan-2-yl)-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-triene-7-sulfonamide

• Inchi： 1S/C22H26N2O3S/c1-16(2)24(15-17-7-4-3-5-8-17)28(26,27)20-13-18-9-6-12-23-21(25)11-10-19(14-20)22(18)23/h3-5,7-8,13-14,16H,6,9-12,15H2,1-2H3
• InChI Key： ZOIJVFKEIWSGEY-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C2C([H])([H])C([H])([H])C(N3C([H])([H])C([H])([H])C([H])([H])C(C=1[H])=C32)=O)(N(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])(C([H])([H])[H])C([H])([H])[H])(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-benzyl-2-oxo-N-(propan-2-yl)-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-triene-7-sulfonamide

Comprehensive Overview of N-benzyl–2–oxo–N–(propan–2–yl)–1–azatricyclo[7.3.1.0^5,13]trideca–5,7,9(13)–triene–7–sulfonamide

The compound N-benzyl–2–oxo–N–(propan–2–yl)–1–azatricyclo[7.3.1.0^5,13]trideca–5,7,9(13)–triene–7–sulfonamide (CAS No: 898464–55–6) represents a structurally intricate molecule with a unique fusion of nitrogen-containing heterocycles and sulfonamide functionalities. Its core structure features a tricyclic scaffold with a nitrogen atom at position 1 and three conjugated double bonds (C=C) at positions 5, 7, and 9/13 of the tridecane backbone. The benzyl substitution at the nitrogen atom introduces aromatic character to the molecule, while the isopropyl group (propan–2–yl) enhances steric bulk and modulates solubility properties.

Recent advancements in medicinal chemistry highlight the significance of sulfonamides as key pharmacophores in drug design due to their ability to form hydrogen bonds with biological targets such as carbonic anhydrase isoenzymes and protein kinases. The sulfonamide moiety (-SO₂NH₂) in this compound may act as a zwitterionic anchor for enzyme inhibition or receptor binding interactions. Notably, the ketone group (C=O) at position 2 contributes to molecular rigidity and could serve as a site for further derivatization or hydrogen bonding in aqueous environments.

The polycyclic framework (tricyclo[7.3.1]) of this molecule is particularly intriguing from a synthetic chemistry perspective due to its inherent strain energy and potential for stereoselective reactions along the bridged carbon backbone between positions 5 and 13 of the tridecane system (as indicated by the .0^5,13 notation). Computational studies on similar tricyclic systems have demonstrated that such architectures can enhance metabolic stability through reduced susceptibility to cytochrome P450-mediated oxidation compared to acyclic analogs.

In contemporary pharmaceutical research programs focusing on GPCR modulators or ion channel regulators, molecules containing both aromatic amine moieties like benzylamines and heterocyclic sulfonamides have shown promise as selective ligands for muscarinic acetylcholine receptors or PPARγ nuclear receptors depending on substituent patterns around these functional groups.

The integration of stereochemical elements, including possible chiral centers introduced by the isopropyl group and bridgehead positions in the tricyclic core (positions 5/6/8/9), suggests that enantioselective synthesis approaches would be critical for optimizing biological activity profiles through stereocontrolled access to specific diastereomers with distinct pharmacokinetic properties.

Ongoing investigations into small molecule scaffolds with similar ring systems are exploring applications in anti-inflammatory therapeutics where sulfonamide-based compounds have demonstrated COX enzyme inhibition potential comparable to traditional NSAIDs but with potentially improved safety profiles when appropriately substituted around the heterocyclic core.

Synthetic methodologies reported in recent literature suggest that stepwise construction strategies involving [4+2] cycloaddition reactions followed by ring-closing metathesis could be viable pathways toward assembling such complex polycyclic architectures while maintaining control over regioselectivity across multiple fused rings in the final product structure.

Bioavailability studies on related compounds indicate that lipophilicity adjustments through variation of substituents like the benzyl group can significantly impact oral absorption rates without compromising target specificity - an important consideration when designing next-generation therapeutics based on this scaffold.

The presence of multiple functional groups including amides (-CONH-) and sulfonamides (-SO₂NH-) within one molecular framework creates opportunities for dual mechanism activity against disease targets requiring simultaneous modulation of multiple signaling pathways - a concept increasingly relevant in personalized medicine approaches where multi-target drugs are being developed for complex diseases like cancer or neurodegenerative disorders.